Cas no 438002-26-7 (Glycine, alanyl-,methyl ester (9CI))
438002-26-7 structure
Product Name:Glycine, alanyl-,methyl ester (9CI)
CAS No:438002-26-7
MF:C6H12N2O3
MW:160.171081542969
CID:327179
PubChem ID:437655
Update Time:2025-04-19
Glycine, alanyl-,methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Glycine, alanyl-,methyl ester (9CI)
- Methyl L-alanylglycinate
- CS-0084223
- AKOS009131936
- 78551-49-2
- FT-0772416
- HY-W034294
- SCHEMBL5641925
- DTXSID70331353
- Methyl alanylglycinate
- Glycine, alanyl-, methyl ester (9CI)
- methyl 2-(2-aminopropanoylamino)acetate
- 438002-26-7
- METHYL 2-(2-AMINOPROPANAMIDO)ACETATE
- DS-000468
- DB-014838
-
- Inchi: 1S/C6H12N2O3/c1-4(7)6(10)8-3-5(9)11-2/h4H,3,7H2,1-2H3,(H,8,10)
- InChI Key: SEGPJFKYVJYBFH-UHFFFAOYSA-N
- SMILES: O=C(C(C)N)NCC(=O)OC
Computed Properties
- Exact Mass: 160.08479225g/mol
- Monoisotopic Mass: 160.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- Density: 1.135
- Melting Point: 101-102 ºC
- Boiling Point: 296 ºC
- Flash Point: 133 ºC
- PSA: 84.91000
- LogP: 0.16340
Glycine, alanyl-,methyl ester (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | MR7504613-1g |
Alanyl-glycine methyl ester |
438002-26-7 | 97% | 1g |
RMB 1154.40 | 2025-02-21 |
Glycine, alanyl-,methyl ester (9CI) Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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